Cas no 51690-40-5 (3,6-Dihydroxynaphthalene-2,7-disulphonic acid, sodium salt)

3,6-Dihydroxynaphthalene-2,7-disulphonic acid, sodium salt structure
51690-40-5 structure
Product Name:3,6-Dihydroxynaphthalene-2,7-disulphonic acid, sodium salt
CAS No:51690-40-5
MF:C10H7NaO8S2
MW:342.27755188942
CID:377992
Update Time:2023-08-02

3,6-Dihydroxynaphthalene-2,7-disulphonic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid, 3,6-dihydroxy-, sodium salt (1:?)
    • 3,6-dihydroxynaphthalene-2,7-disulphonic acid, sodium salt
    • sodium 3,6-dihydroxy-7-sulfonaphthalene-2-sulfonate
    • 3,6-Dihydroxynaphthalene-2,7-disulphonic acid, sodium salt
    • Inchi: 1S/C10H8O8S2.Na/c11-7-1-5-2-8(12)10(20(16,17)18)4-6(5)3-9(7)19(13,14)15;/h1-4,11-12H,(H,13,14,15)(H,16,17,18);/q;+1/p-1
    • InChI Key: RBOYAXSCIXMVOY-UHFFFAOYSA-M
    • SMILES: S(C1C(=CC2C=C(C(=CC=2C=1)S(=O)(=O)O)O)O)(=O)(=O)[O-].[Na+]

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 563
  • Topological Polar Surface Area: 169
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